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Compound of Interest

Compound Name: Methyl erucate

Cat. No.: B153509 Get Quote

This document provides essential safety and logistical information for the proper disposal of

methyl erucate in a laboratory setting. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

compliance with standard regulations.

Immediate Safety and Handling Precautions
Methyl erucate is classified as a flammable liquid and vapor.[1][2][3] Vapors may form

explosive mixtures with air, especially with intense warming.[1][4] It is crucial to handle this

chemical in a well-ventilated area, away from heat, sparks, open flames, and other ignition

sources.[1][3][4] All personnel handling methyl erucate must wear appropriate Personal

Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety goggles or a face shield.[1]

Hand Protection: Chemically resistant gloves.[1]

Body Protection: Flame-retardant and antistatic protective clothing.[1]

Step-by-Step Disposal Protocol
Disposal of methyl erucate must be carried out in accordance with local, regional, and national

regulations.[1] It should never be disposed of down the drain or mixed with regular trash.[4][5]

[6] The primary method of disposal is through an approved hazardous waste disposal facility.
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Step 1: Waste Classification and Segregation

Treat all waste methyl erucate, including contaminated materials, as hazardous chemical

waste.[4][7]

Keep methyl erucate waste segregated from other chemical waste streams, particularly

incompatible materials like strong oxidizing agents.[5][8] Do not mix it with other wastes.[1]

Step 2: Container Selection and Labeling

Use a dedicated, properly sealed, and chemically compatible container for collecting methyl
erucate waste.[6][8][9] The original container is often a suitable choice.[1]

The container must be in good condition, free from leaks or damage, and equipped with a

secure, leak-proof closure.[6]

As soon as waste is added, label the container clearly with a hazardous waste tag.[7] The

label must include the words "Hazardous Waste," the full chemical name ("Methyl Erucate"

or "Methyl cis-13-docsenoate"), and a clear indication of its flammability hazard.[1][5]

Step 3: Waste Accumulation and Storage

Store the sealed waste container in a designated and well-ventilated satellite accumulation

area that is at or near the point of generation.[6][9]

The storage area must be cool and away from sources of ignition or heat.[1][3][4]

Ensure secondary containment is in place to capture any potential leaks.[6][7]

Do not accumulate more than 55 gallons of hazardous waste in the satellite accumulation

area.[7][9]

Step 4: Arranging for Final Disposal

Contact your institution's Environmental Health and Safety (EH&S) or a licensed chemical

waste disposal contractor to schedule a pickup.[3][9]
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Provide all necessary information about the waste, including its identity and hazards, as

indicated on the Safety Data Sheet (SDS).

Handle uncleaned or empty containers as you would the product itself.[1] A container that

held hazardous waste is considered "empty" only after all material has been removed by

standard practice and specific residue limits are met.[8] For final disposal as regular trash,

labels must be defaced and caps removed.[7]

Spill Response Procedure
In the event of a spill, immediate action is required to prevent fire and environmental

contamination.

Evacuate and Ventilate: Evacuate non-essential personnel from the danger area and ensure

adequate ventilation.[1]

Control Ignition Sources: Remove all sources of ignition (open flames, sparks, hot surfaces).

[1][4]

Contain the Spill: Cover drains to prevent the chemical from entering the sewer system.[1][4]

Absorb and Collect: Use a liquid-absorbent, non-combustible material (e.g., Chemizorb®,

sand, or diatomaceous earth) to bind the spilled liquid.[1][4]

Dispose of Cleanup Materials: Collect the absorbent material and place it in a suitable,

sealed container for disposal as hazardous waste.[4]

Clean the Area: Clean the affected area thoroughly.

Quantitative Data for Methyl Erucate
The following table summarizes key quantitative data relevant to the safe handling and

disposal of methyl erucate.
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Property Value Source(s)

Hazard Classification Flammable Liquid, Category 3 [1]

Hazard Statement
H226: Flammable liquid and

vapour
[1][3]

Boiling Point
172 - 175 °C (342 - 347 °F) at

0.3 hPa
[1]

Density 0.87 g/mL at 20 °C (68 °F) [1]

Accumulation Limit
Do not accumulate more than

55 gallons of hazardous waste
[9]

Disposal Workflow Diagram
The following diagram illustrates the procedural workflow for the proper disposal of methyl
erucate.
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Methyl Erucate Disposal Workflow

Begin Waste Generation

Step 1: Assess & Classify Waste
(Flammable Liquid)

Step 2: Select Compatible Container
(Sealed, Chemically Resistant)

Step 3: Attach Hazardous Waste Label
(Contents, Date, Hazards)

Step 4: Transfer Waste to Container
(Use Funnel, Avoid Spills)

Step 5: Store in Satellite Area
(Cool, Ventilated, Secondary Containment)

Step 6: Arrange for Disposal
(Contact EH&S or Contractor)

Waste Removed by Contractor

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of methyl erucate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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